Journal Name:Journal of Biomedical Nanotechnology
Journal ISSN:1550-7033
IF:3.641
Journal Website:http://www.aspbs.com/jbn.html
Year of Origin:2005
Publisher:American Scientific Publishers
Number of Articles Per Year:145
Publishing Cycle:Quarterly
OA or Not:Not
Experimental and thermal-structure coupling analysis for oil and water-swellable packer
Journal of Biomedical Nanotechnology ( IF 3.641 ) Pub Date: 2023-06-14 , DOI: 10.1002/ese3.1503
It has been widely acknowledged that traditional packers will lose their elastic performance in the context of long periods of operation due to plastic deformation. This paper will introduce a swellable packer that can reduce the failure cases of production effectively. The deformation of the packer rubber in different media and temperatures has been analyzed. The pressure test of several packer rubber under different media is carried out in this paper. The reasonable expansion clearance between the rubber tube and the well wall is obtained by strength calculation to ensure the sealing reliability of the packer. Finally, the thermomechanical coupling calculation of the packer with different structural sizes is carried out. Experiments at different temperatures show that the higher saline concentration is associated with a lower expansion rate and a larger expansion rate in clear water. At the same time, the expansion of volume in clear water increases. In addition, the higher the external temperature is, the larger the temperature gradient is. When the temperature of the outer ring is between 100°C and 140°C, the internal temperature rises to 37°C under the thermomechanical coupling effect.
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Joint scheduling optimization of a microgrid with integration of renewable energy sources and electric vehicles considering energy and reserve minimization
Journal of Biomedical Nanotechnology ( IF 3.641 ) Pub Date: 2023-05-31 , DOI: 10.1002/ese3.1489
To lower operational costs as well as emissions when wind and solar resources are available in a microgrid (MG), this study discusses the scheduling of electric vehicles (EVs) and responsive demands simultaneously. To mitigate the effects associated with undispatchable energy sources such as wind and solar, the proposed system makes use of EVs for peak shaving and load curve changes, while responsive demands provide the reserves required to do so. In addition, a two-stage model is provided to evaluate MG's planned running costs (energy and reserve). Costs related to generating and reserving electricity are minimized in Stage 1, while costs related to adjusting unit scheduling to account for fluctuations in wind and photovoltaic output are minimized in Stage 2. Converged barnacles mating optimizer (CBMO) is a highly effective and powerful optimization tool that is used to handle the resultant objective optimization issue. An MG consisting of multiple dispersed generations is used to implement the proposed model. It is worth mentioning that three scenarios have been defined to analyze the impact of joint scheduling of EVs and controllable loads on the MG's day-ahead operation. The three cost terms, that is, the generation cost, the reserve cost, and the startup cost of units in this scenario, are derived as $745.6913, $10.5278, and $6.35, respectively, remarkably less than the values reported in Scenarios 1 and 2. In Scenario 1, the CBMO algorithm yielded a lower MG operational cost than methods by a margin of 843.2 $/day. Costs per day of operation in Scenario 2 are derived to be $819.3 using the CBMO technique, whereas in Scenario 3, they are determined to be $743.1.
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Measuring industrial green total factor productivity in the context of the “two-carbon” target: A case study of energy revolution reform pilot area, China
Journal of Biomedical Nanotechnology ( IF 3.641 ) Pub Date: 2023-05-29 , DOI: 10.1002/ese3.1486
Since the “double carbon” target was proposed in 2020, emissions reduction has become the focus of the Chinese government's work. Industrial development is a crucial factor contributing to the increase in carbon emissions. Therefore, implementing carbon reduction in the industrial sector is an important part of China's goal of “double carbon.” In this context, this paper uses a three-stage data envelopment analysis model to calculate the green total factor productivity (GTFP) of 18 industry sectors in Shanxi Province. The results show that: (1) the external environment has influence on the GTFP of energy revolution reform pilot area industrial sectors, and the efficiency value of two industries is overestimated before excluding environmental factors; (2) the industry difference of GTFP is significant, among which pharmaceutical manufacturing industry has the greatest promoting effect on GTFP, and ferrous metal mining and dressing industry has the greatest inhibiting effect on GTFP; (3) there is a serious redundancy in R&D investment of energy revolution reform pilot area in China, and only six industries belong to zero redundancy. (4) To reflect the GTFP of various industrial sectors more clearly, this paper divides four industries: “Double-high” industry, “High-low” industry, “Low-high” industry, and “Double-low” industry.
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ERRATUM
Journal of Biomedical Nanotechnology ( IF 3.641 ) Pub Date: 2023-07-19 , DOI: 10.1002/ese3.1526
Correction to “Optimizing Barium Oxide Promoter for Nickel Catalyst Supported on Yttria–stabilized Zirconia in Dry Reforming of Methane. Energy Sci. Eng. 2023;11:2066–2080.” The authors have identified an oversight regarding the affiliations of the coauthor, Fakeeha. Specifically, affiliation number 5, attributed to “King Abdullah City for Atomic & Renewable Energy, Energy Research & Innovation Center (K.A. CARE) in Riyadh, Riyadh, Saudi Arabia,” was included erroneously and now is removed. The authors sincerely apologize for any inconvenience this may cause. Here is the correct affiliation. Ahmed Sadeq Al-Fatesh1*, Ahmed Aidid Ibrahim1, Ahmed I. Osman2*, Fahad Albaqi3, Rasheed Arasheed3, Frusteri Francesco4, Todaro Serena4, Khalid Anojaidi3, Mahmud Sofiu Lanre1, Ahmed Elhag Abasaeed1, Anis Hamza Fakeeha1, Abdulaziz Bentalib1, Abdulaziz Bagabas3* 1Chemical Engineering Department, College of Engineering, King Saud University, P.O. Box 800, Riyadh, 11421, Saudi Arabia. 2School of Chemistry and Chemical Engineering, Queen's University Belfast, Belfast BT9 5AG, UK. 3National Petrochemical Technology Center (NPTC), Materials Science Research Institute (MSRI), King Abdulaziz City for Science and Technology (KACST), P. O. Box 6086, Riyadh 11442, Saudi Arabia. 4CNR-ITAE, Istituto di Tecnologie Avanzate per Energia “Nicola Giordano”, Via S. Lucia sopra Contesse 5, 98126, Messina, Italy. *Correspondence: aalfatesh@ksu.edu.sa; abagabas@hotmail.com; osmanahmed01@qub.ac.uk
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Fuelling the future: Assessing multifuel filling stations for hydrogen and other renewable fuels through life cycle analysis
Journal of Biomedical Nanotechnology ( IF 3.641 ) Pub Date: 2023-07-17 , DOI: 10.1002/ese3.1518
Hydrogen could play an important role in reducing the climate impact of the transport sector. This study explores the possibility of using existing biomethane infrastructure to enable the accelerated roll-out of hydrogen as a transport fuel in a Swedish context. The concept of multifuel filling stations for hydrogen and biomethane are examined based on four cases, where the hydrogen is produced either via electrolysis or biomethane reforming, at a smaller or larger scale, and through either centralised or decentralised production. The cases are compared using established life cycle assessment (LCA) methodology to establish their respective impact from a greenhouse gas (GHG) emission mitigation potential. The LCA results show generally good GHG performance for all production paths being studied with a range from −7 g CO2 eq./MJ hydrogen for hydrogen production based on biomethane via steam reformation (SMR) compared to +19 g CO2 eq. for production based on Swedish National Grid Mix via electrolyser. The SMR is the more efficient technology in mitigating GHG emissions, especially if system expansion is applied. In addition, sensitivity analyses also show that electrolyses production based on renewable wind power will decrease the impact significantly and vice versa that a European Average Electricity Grid Mix (EU – 28) would increase the impact significantly. The findings of this study underline the potential of the gradual introduction of hydrogen as a fuel for transport without the need for large investments in a dedicated fuel-specific distribution system. The concept could contribute to overcoming the current chicken-and-egg catch of achieving both scalable and profitable supply of hydrogen for transport as well as the vehicles using it as fuel.
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Analysis of low-temperature pumped thermal energy storage systems based on a transcritical CO2 charging process
Journal of Biomedical Nanotechnology ( IF 3.641 ) Pub Date: 2023-06-19 , DOI: 10.1002/ese3.1505
Pumped thermal energy storage (PTES) is a technology for intermediate storage of electrical energy in the form of thermal energy. In this work, PTES systems based on a transcritical CO2 charging process are investigated. A two-zone water storage tank with a storage temperature of 115°C is used as thermal energy storage. For discharge, an Organic Rankine Cycle (ORC) and, alternatively, a transcritical CO2 heat engine are investigated. The considered concepts are modelled and simulated as stationary processes using the EBSILON Professional software. The scaling is based on an electrical input power of 5 MW. Using an ORC with the working fluid R1234yf for the discharging process results in the highest round-trip efficiency of 36.8%. The component costs of the different configurations are estimated using cost functions. On the basis of this, the levelized cost of storage (LCOS) is calculated. The configuration with the ORC as the discharging process has the lowest LCOS of 59.2 €cents (kWh)−1. In addition, the technological maturity is determined using the technology readiness level scale. There are no prototypes of the investigated PTES systems yet. Therefore, further investigations must be carried out to implement the technology in the future.
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Material design and performance of carbon monoxide-fueled solid oxide fuel cells: A review
Journal of Biomedical Nanotechnology ( IF 3.641 ) Pub Date: 2023-06-14 , DOI: 10.1002/ese3.1502
Solid oxide fuel cells (SOFCs) are electrochemical energy conversion devices with fuel flexibility. Since carbon monoxide (CO) is a major product of SOFC anodes operating with hydrocarbon fuels, direct utilization of CO as a fuel is expected for more efficient operation of SOFCs. A review on CO-fueled SOFC technologies is imperative to promote research activities in this important field, but it has not been published. In this review, we summarize and comment on literatures in this field, with respect to (1) materials developed for three fundamental components (anode, cathode, and electrolyte), (2) power output and stabilization strategies, and (3) critical challenges and directions in the development of CO-fueled SOFCs.
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Materials and device designs for thermophotovoltaic power conversion
Journal of Biomedical Nanotechnology ( IF 3.641 ) Pub Date: 2023-04-28 , DOI: 10.1002/ese3.1467
Two IV–VI semiconductor alloys, Pb0.81Sn0.19Se and Pb0.8Sr0.2Se, are proposed for use in designing multiple quantum well (MQW) materials and devices for thermophotovoltaic (TPV) power conversion. These materials can be epitaxially grown on silicon substrates, so they offer the potential for a low cost TPV device manufacturing technology. MQW materials examples are provided for fabricating triple junction TPV devices for power conversion with a 1400°C radiator. Optimal n-type and p-type layer thicknesses for each junction were determined using internal quantum efficiency expressions derived assuming all photogenerated charge collection is by diffusion. Depending on MQW material quality and assumed optical absorption levels, predicted power generation for current matched triple junction devices ranged from 1.7 to 4.6 W/cm2 and power conversion efficiencies ranged from 15.9% to 35.7%. These device performance parameters were used in a levelized cost of energy (LCOE) calculation to predict the cost of energy provided by TPV devices with a molten silicon thermal energy storage system. Results show that even for TPV devices fabricated from low quality materials, such energy storage systems will have a low enough LCOE to be competitive with other forms of energy storage and power generation.
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Predictive control of permanent magnet synchronous motor based on Super-Twisting sliding mode
Journal of Biomedical Nanotechnology ( IF 3.641 ) Pub Date: 2023-06-29 , DOI: 10.1002/ese3.1512
To improve the anti-interference ability and response speed of the permanent magnet synchronous motor control system and the problem of excessive chattering when the speed loop of the system is controlled by fast second-order Super-Twisting sliding mode control, an improved second-order Super-Twisting sliding mode controller is designed to replace the previous speed loop controller. The current loop uses model prediction to control current, which can effectively suppress chattering and improve the robustness of the whole system. The simulation results show that the response time of the system using this algorithm is not only 0.141 s faster than that of the traditional proportional integral control but also the overshoot is reduced by 10%. Then, under different working conditions, the strategy in this paper is compared with the traditional control method, and good characteristics are obtained. Finally, the whole system is used for experimental analysis. The experimental results show that this strategy has good rapidity and robustness.
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Artificial intelligence model of fuel blendings as a step toward the zero emissions optimization of a 660 MWe supercritical power plant performance
Journal of Biomedical Nanotechnology ( IF 3.641 ) Pub Date: 2023-06-13 , DOI: 10.1002/ese3.1499
Accurately predicting fuel blends' lower heating values (LHV) is crucial for optimizing a power plant. In this paper, we employ multiple artificial intelligence (AI) and machine learning-based models for predicting the LHV of various fuel blends. Coal of two different ranks and two types of biomass is used in this study. One was the South African imported bituminous coal, and the other was lignite thar coal extracted from the Thar Coal Block-2 mine by Sind Engro Coal Mining Company, Pakistan. Two types of biomass, that is, sugarcane bagasse and rice husk, were obtained locally from a sugar mill and rice mill located in the vicinity of Sahiwal, Punjab. Bituminous coal mixture with other coal types and both types of biomass are used with 10%, 20%, 30%, 40%, and 50% weight fractions, respectively. The calculation and model development procedure resulted in 91 different AI-based models. The best is the Ridge Regressor, a high-level end-to-end approach for fitting the model. The model can predict the LHV of the bituminous coal with lignite and biomass under a vast share of fuel blends.
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